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Compound of Interest

Compound Name: Azelastine/fluticasone propionate

Cat. No.: B1243135 Get Quote

This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling Azelastine/fluticasone propionate. The following

procedural steps are designed to ensure safe operational handling and disposal in a laboratory

setting.

Personal Protective Equipment (PPE)
The level of personal protective equipment required when handling Azelastine/fluticasone
propionate depends on the form of the substance being handled. The final nasal spray product

presents minimal occupational exposure risk, but handling the active pharmaceutical

ingredients (APIs), particularly in powder form, requires more stringent precautions.[1]

PPE Recommendations Summary
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Scenario Eye/Face Protection Skin Protection
Respiratory

Protection

Handling Final Nasal

Spray Product

Safety glasses with

side shields[1]

Suitable protective

clothing, disposable

nitrile gloves[1]

Use appropriate

respiratory

protection[1]

Handling Azelastine

HCl and Fluticasone

Propionate APIs (e.g.,

powders,

formulations)

Safety glasses with

side-shields or

chemical splash

goggles[2][3][4]

Two pairs of powder-

free, disposable nitrile

gloves; disposable,

low-permeability gown

with a solid front, long

sleeves, and tight-

fitting cuffs[2][4]

A NIOSH-approved

respirator is

necessary when

handling powder

outside of a

containment device.

For nuisance

exposures, a P95

(US) or P1 (EU EN

143) particle respirator

may be used. For

higher-level

protection, use type

OV/AG/P99 (US) or

ABEK-P2 (EU EN

143) respirator

cartridges[2][4]

Operational Handling Plan
Engineering Controls:

When handling the powdered APIs, all work, such as weighing and reconstituting, should be

conducted within a containment device like a chemical fume hood, biological safety cabinet,

or a glovebox isolator to prevent inhalation and contamination.[4]

Ensure adequate ventilation in all areas where the product or its components are handled.[2]

[5]

Safe Handling Practices:
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Avoid the formation of dust and aerosols.[2][5]

Do not eat, drink, or smoke in areas where these chemicals are handled.[1][2]

Wash hands thoroughly before breaks and immediately after handling the product.[1][2]

Inspect gloves prior to use and use proper glove removal technique to avoid skin contact.[2]

First Aid Measures:

In case of eye contact: Immediately flush eyes with plenty of water for at least 15 minutes,

removing contact lenses if present and easy to do. Seek medical attention if irritation

persists.[1]

In case of skin contact: Wash off immediately with soap and plenty of water. If skin irritation

or a rash occurs, seek medical advice.[1]

If inhaled: Move the person into fresh air. If not breathing, give artificial respiration. Consult a

physician.[2]

If ingested: Do NOT induce vomiting. Rinse mouth thoroughly with water and get medical

attention if symptoms occur.[1]

Disposal Plan
The disposal of Azelastine/fluticasone propionate and its components must be handled with

care to prevent environmental contamination. As a potent corticosteroid, fluticasone propionate,

in particular, requires disposal as hazardous pharmaceutical waste.[4]

Step-by-Step Disposal Protocol:

Segregation and Collection:

Place all materials that have come into contact with Azelastine/fluticasone propionate
(e.g., gloves, gowns, labware, excess product) into a designated, leak-proof, and sealable

container.[4]
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This container must be clearly labeled as "Hazardous Pharmaceutical Waste" and specify

the contents (e.g., "Azelastine/Fluticasone Propionate Waste").[4]

Storage:

Store the sealed hazardous waste container in a secure, designated area away from

general laboratory traffic. This area should be clearly marked with restricted access.[4]

Disposal:

Arrange for the collection and disposal of the hazardous pharmaceutical waste through a

licensed and approved environmental management vendor.[4]

Incineration is the required method for treating and disposing of this type of hazardous

pharmaceutical waste to ensure the destruction of the active ingredients.[4]

A manifest will be required to track the waste from the laboratory to the final disposal

facility. This documentation must be maintained for a minimum of three years for

regulatory compliance.[4]

Experimental Workflow and Safety Diagram
The following diagram outlines the key steps for the safe handling and disposal of

Azelastine/fluticasone propionate in a laboratory setting.
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Safe Handling and Disposal of Azelastine/Fluticasone Propionate

Preparation

Handling

Decontamination & Waste Collection

Disposal

Conduct Risk Assessment

Select Appropriate PPE
(See Table for Details)

Prepare Containment Device
(e.g., Fume Hood)

Don PPE

Handle Azelastine/
Fluticasone Propionate
in Containment Device

Perform Experimental
Procedures

Decontaminate Work Surfaces

Segregate Contaminated Waste
(PPE, labware, etc.)

Place in Labeled, Sealed
Hazardous Waste Container

Store Waste in
Secure, Designated Area

Arrange for Licensed
Vendor Pickup

Ensure Incineration and
Maintain Disposal Records

Click to download full resolution via product page

Caption: Workflow for Safe Handling and Disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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